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Compound of Interest

Compound Name: Roridin H

Cat. No.: B1235197 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling of Roridin H in a laboratory setting. Roridin H
is a potent macrocyclic trichothecene mycotoxin produced by the fungus Stachybotrys

chartarum.[1] Trichothecenes are known for their high toxicity and stability, necessitating strict

safety protocols to prevent accidental exposure.[2]

Frequently Asked Questions (FAQs)
Q1: What is Roridin H and what are its primary hazards?

Roridin H is a mycotoxin that belongs to the trichothecene family.[1] These compounds are

highly cytotoxic and are potent inhibitors of protein synthesis, which can affect almost all cells

in the body. The primary hazards associated with Roridin H and other trichothecenes include

acute toxicity if ingested, skin and eye irritation, and potential for adverse effects on multiple

organ systems.[3] They are not inactivated by autoclaving.[3]

Q2: What are the major routes of exposure to Roridin H in a laboratory?

The main routes of exposure are inhalation of aerosols, dermal contact, and ingestion.

Trichothecenes are lipophilic and can be readily absorbed through the skin, gut, and pulmonary

mucosa.[4][5] It is crucial to avoid creating dust or aerosols when working with the solid form of

Roridin H.

Q3: What are the signs and symptoms of exposure to trichothecene mycotoxins?
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Exposure to trichothecenes can cause a range of symptoms, including skin and eye irritation,

nausea, vomiting, diarrhea, and abdominal pain. In severe cases or with high levels of

exposure, more serious effects such as immunosuppression, hematopoietic system damage,

and neurotoxicity can occur.

Q4: Is Roridin H considered a carcinogen?

Based on available information for related trichothecenes, there is currently no indication of

carcinogenicity to humans.[4][5]

Troubleshooting Guide
Issue Probable Cause Solution

Suspected Skin Contact
Accidental spill or splash of

Roridin H solution.

Immediately wash the affected

area with copious amounts of

soap and water for at least 15

minutes. Remove any

contaminated clothing. Seek

medical attention.

Suspected Inhalation

Improper handling of

powdered Roridin H, or

generation of aerosols.

Move the individual to fresh air

immediately. Seek prompt

medical attention.

Small Spill of Roridin H

Solution

Minor accident during

experimental procedure.

Follow the detailed spill

cleanup protocol outlined

below. Do not attempt to clean

a large spill without proper

training and equipment.

Contaminated Lab Equipment

Use of equipment without

proper decontamination after

Roridin H experiments.

Decontaminate all surfaces

and equipment with a freshly

prepared 1% sodium

hypochlorite solution, followed

by a rinse with 70% ethanol

and then water.

Quantitative Data Summary
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Parameter Value Source

Molecular Formula C29H36O8 [6]

CAS Number 29953-50-2 [6]

LD50 (Roridin A, Intravenous,

Mouse)
1.0 mg/kg [4]

LD50 (Roridin E,

Intraperitoneal, Mouse)
10 mg/kg [7]

Thermal Inactivation

900°F (482°C) for 10 minutes

or 500°F (260°C) for 30

minutes.[3]

Not inactivated by autoclaving.

[3]

Decontamination Solution
1% Sodium Hypochlorite

(freshly prepared)
[3]

Note: Specific LD50 data for Roridin H is not readily available. The provided data for related

roridins should be used as an indicator of high toxicity.

Experimental Protocols
Personal Protective Equipment (PPE)
A risk assessment should be conducted for all experiments involving Roridin H. However, the

following minimum PPE is required:

Gloves: Two pairs of nitrile gloves should be worn at all times. Change gloves immediately if

contaminated.

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Respiratory Protection: When handling powdered Roridin H or when there is a risk of

aerosol generation, a NIOSH-approved respirator (e.g., N95 or higher) is required. All work

with solid Roridin H must be conducted in a certified chemical fume hood or a Class II

Biosafety Cabinet.
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Decontamination Protocol
All surfaces and equipment contaminated with Roridin H must be decontaminated.

Prepare a fresh 1% sodium hypochlorite solution (a 1:5 dilution of standard household

bleach, which is typically 5.25% sodium hypochlorite).

Apply the bleach solution to the contaminated surface or equipment and ensure a contact

time of at least 30 minutes.

Wipe the surface with a cloth or paper towel soaked in the bleach solution.

Rinse the surface thoroughly with 70% ethanol to remove residual bleach.

Finally, rinse with purified water.

Waste Disposal Protocol
All waste contaminated with Roridin H is considered hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, paper towels) in

a designated, clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a designated, clearly labeled, leak-

proof hazardous waste container.

Decontamination of Waste: Due to the stability of trichothecenes, autoclaving is not an

effective method of decontamination for this waste.[3]

Disposal: All Roridin H waste must be disposed of through your institution's hazardous

waste management program. Follow all federal, state, and local regulations for hazardous

waste disposal.[8]

Spill Response Protocol
For Small Spills (less than 5 ml of a dilute solution):

Alert personnel in the immediate area.
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Wearing appropriate PPE (double gloves, lab coat, eye protection), cover the spill with

absorbent material.

Gently apply a 1% sodium hypochlorite solution to the absorbent material, working from the

outside of the spill inwards.

Allow a contact time of at least 30 minutes.

Collect the absorbent material and any contaminated debris and place it in a designated

hazardous waste container.

Decontaminate the spill area again with 1% sodium hypochlorite solution, followed by 70%

ethanol and then water.

For Large Spills or Spills of Powdered Roridin H:

Evacuate the laboratory immediately.

Alert others and prevent entry into the contaminated area.

Contact your institution's Environmental Health and Safety (EHS) department or emergency

response team.

Do not attempt to clean up a large spill or a powder spill unless you are trained and equipped

to do so.
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Caption: Standard workflow for handling Roridin H in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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